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Compound of Interest

Compound Name: 2-Fluoro-3-isopropoxybenzoic acid

Cat. No.: B3027593 Get Quote

2-Fluoro-3-isopropoxybenzoic acid (CAS No. 1346608-65-8) is a substituted benzoic acid

derivative that holds potential as a building block in medicinal chemistry and materials science.

As with any novel compound, a thorough understanding of its safety profile is paramount for

protecting researchers and ensuring the integrity of experimental outcomes. While a

comprehensive, peer-reviewed toxicological profile for this specific molecule is not extensively

documented, a robust safety framework can be constructed by applying structure-activity

relationship (SAR) principles. This guide synthesizes data from the parent molecule, benzoic

acid, and structurally similar analogs to provide a detailed, field-proven perspective on safe

handling, risk mitigation, and emergency preparedness.

The core philosophy of this guide is self-validation: by understanding the chemical causality

behind each safety recommendation, scientists can intuitively and effectively manage risk in the

laboratory.

Section 1: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a universal framework for communicating hazard information.[1] Based on data from closely

related fluorinated and isopropoxy-substituted benzoic acids, the following GHS classification

for 2-Fluoro-3-isopropoxybenzoic acid is predicted.[2][3]

Table 1: Predicted GHS Hazard Classification
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Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
Warning

GHS07

(Exclamation

Mark)

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
Warning

GHS07

(Exclamation

Mark)

Serious Eye

Damage/Irritation
Category 2A

H319: Causes

serious eye

irritation

Warning

GHS07

(Exclamation

Mark)

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

H335: May

cause respiratory

irritation

Warning

GHS07

(Exclamation

Mark)

Rationale: The classification is primarily inferred from a close structural analog, 2-Fluoro-3-

isopropoxy-5-(trifluoromethyl)benzoic acid, which shares the core 2-fluoro-3-
isopropoxybenzoic acid structure.[2] This is further supported by consistent findings of skin,

eye, and respiratory irritation across numerous related fluorobenzoic and alkoxybenzoic acids.

[3][4][5] The parent compound, benzoic acid, is also known to cause skin irritation and serious

eye damage.

Section 2: Exposure Controls and Personal
Protective Equipment (PPE)
Controlling exposure is the foundation of chemical safety. This involves a multi-layered

approach combining engineering controls, administrative procedures, and appropriate PPE.

The following protocols are designed to minimize risk during the handling of 2-Fluoro-3-
isopropoxybenzoic acid.

Engineering Controls: The First Line of Defense
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The primary engineering control for handling this compound, which exists as a solid or liquid, is

a certified chemical fume hood. The rationale is twofold:

Containment of Particulates: Weighing and transferring the solid form can generate fine dust

that is easily inhaled. Given its predicted classification as a respiratory irritant (H335),

preventing inhalation is critical.[2]

Vapor/Aerosol Management: If handled in solution or heated, vapors can be released. A

fume hood ensures these are captured and exhausted safely.

Emergency eyewash stations and safety showers must be located in the immediate vicinity of

any workstation where the compound is handled.[6][7]

Personal Protective Equipment (PPE): A Self-Validating
System
The selection of PPE should be based directly on the predicted hazards.

Table 2: Recommended Personal Protective Equipment
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Protection Type Specification Rationale and Causality

Eye and Face Protection

Safety glasses with side

shields or chemical goggles

(ANSI Z87.1 / EN166

compliant).[4][6]

Mandatory. Protects against

splashes and airborne

particles that can cause

serious eye irritation (H319).[2]

Hand Protection Nitrile or neoprene gloves.

Protects against direct contact

that can cause skin irritation

(H315). Gloves must be

inspected before use and

removed using the proper

technique to avoid

contaminating skin.[2]

Skin and Body Protection Laboratory coat.

Prevents contamination of

personal clothing and

minimizes exposed skin.[2]

Respiratory Protection

Not required for small

quantities handled within a

certified fume hood.

If engineering controls fail or

for large-scale operations, a

NIOSH-approved particulate

respirator (e.g., N95) may be

necessary.[2]

Section 3: Safe Handling, Storage, and Disposal
Workflows
A systematic workflow minimizes the potential for error and exposure. The following diagram

and protocols outline the lifecycle of the compound in the laboratory.
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Preparation & Handling

Storage Waste & Disposal

1. Verify Compound & Review SDS
(Or Analog Data)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Work Within Fume Hood

4. Weigh Solid into Sealed Container

5. Prepare Solution or Reaction

6. Seal Container Tightly

Post-Experiment

9. Collect Waste in Labeled,
Halogenated Organic Waste Container

Waste Generation

7. Store in Cool, Dry,
Well-Ventilated Area

8. Segregate from Incompatibles
(Strong Oxidizers, Bases)

10. Dispose via Approved
Chemical Waste Program

Click to download full resolution via product page

Caption: Safe Handling Workflow for 2-Fluoro-3-isopropoxybenzoic acid.
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Detailed Protocol: Weighing and Transfer of Solid
Compound

Preparation: Designate a specific area within the chemical fume hood for weighing. Place a

weigh boat or paper on the analytical balance.

Tare Balance: Close the balance doors and tare the scale.

Transfer: Using a clean spatula, carefully transfer the desired amount of 2-Fluoro-3-
isopropoxybenzoic acid from the stock bottle to the weigh boat. Perform this action slowly

to minimize dust generation. Avoid creating puffs of air.

Seal: Immediately and securely close the primary stock bottle.

Clean-up: Carefully wipe the spatula and any surrounding surfaces inside the hood with a

solvent-dampened cloth (e.g., ethanol or isopropanol) to collect any residual powder.

Dispose of the cloth in the designated solid waste container.

Finalize: Transfer the weighed compound to your reaction vessel or secondary container

within the fume hood.

Storage Requirements
Store the compound in a tightly closed container in a dry, room temperature environment. It

should be kept away from incompatible materials such as strong oxidizing agents, strong acids,

and strong bases.[8]

Disposal Considerations
Dispose of unused material and its container at an approved waste disposal plant.[4][6] As a

halogenated organic compound, it must be segregated into the appropriate hazardous waste

stream as dictated by local and national regulations. Do not allow the product to enter drains.[2]

Section 4: Emergency Procedures and First Aid
Rapid and correct response during an emergency is critical.

First Aid Measures
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The following first-aid measures are based on the predicted hazards of irritation and oral

toxicity.[2][8]

Inhalation: IF INHALED, remove the person to fresh air and keep them comfortable for

breathing. If respiratory irritation or other symptoms persist, call a POISON CENTER or

doctor.[4]

Skin Contact: IF ON SKIN, wash with plenty of soap and water. If skin irritation occurs, seek

medical advice/attention. Take off contaminated clothing immediately.[2][4]

Eye Contact: IF IN EYES, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation

persists, get medical advice/attention immediately.[4][6] The extended rinsing time is crucial

to ensure the complete removal of the acidic substance.

Ingestion: If swallowed, rinse the mouth with water. Call a POISON CENTER or doctor if you

feel unwell. Do not induce vomiting.[9]

Spill Response
The response to a spill depends on its size and location.

Caption: Decision Tree for Chemical Spill Response.

Conclusion
While 2-Fluoro-3-isopropoxybenzoic acid lacks a complete, dedicated safety dataset, a

responsible and effective safety protocol can be confidently established through the analysis of

its structural analogs. The primary hazards are predicted to be skin, eye, and respiratory

irritation, along with potential harm if swallowed. By adhering to the principles of exposure

control through engineering solutions, diligent use of PPE, and systematic handling

procedures, researchers can confidently work with this compound while upholding the highest

standards of laboratory safety.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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